Cas no 1074-97-1 (2,4-dioxo-1h-pyrimidine-5-carboxamide)

2,4-Dioxo-1H-pyrimidine-5-carboxamide is a pyrimidine derivative with a carboxamide functional group at the 5-position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structure is particularly valuable for constructing heterocyclic compounds, serving as a key precursor in the development of nucleoside analogs and enzyme inhibitors. The compound exhibits favorable reactivity due to the presence of both carbonyl and amide groups, enabling selective modifications for targeted applications. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial processes. This compound is often employed in medicinal chemistry for the design of bioactive molecules, including potential antiviral and anticancer agents.

2,4-dioxo-1h-pyrimidine-5-carboxamide structure

1074-97-1 structure

Product Name:2,4-dioxo-1h-pyrimidine-5-carboxamide

CAS No:1074-97-1

MF:C₅H₅N₃O₃

MW:155.111500501633

MDL:MFCD20542072

CID:1183651

PubChem ID:12121064

Update Time:2025-05-23

2,4-dioxo-1h-pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2,4-dioxo-1H-pyrimidine-5-carboxamide
- SureCN1210894
- 1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carboxamide
- CTK0D6540
- 5-carbamoyluracil
- 5-Carbamoyl-uracil
- Uracil-5-carboxamid
- 2,4-diketo-1H-pyrimidine-5-carboxamide
- 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid amide
- 5-Pyrimidinecarboxamide, 1,2,3,4-tetrahydro-2,4-dioxo-
- uracil-5-carboxamide
- 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
- 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonsaeure-amid
- 4,6-Dihydroxypyrimidine-5-carboxamide
- C5H5N3O3
- 2,4-dihydroxypyrimidine-5-carboxamide
- 2,4-dioxo-1,2,3,4-tetrahydropyriMidine-5-carboxaMide
- 1074-97-1
- SCHEMBL1210894
- AKOS032960514
- SCHEMBL16861500
- DTXSID20477977
- DB-111011
- F81559
- 5-aminocarbonyl-uracil
- 2,4-dioxo-1h-pyrimidine-5-carboxamide
- MDL： MFCD20542072
- Inchi： 1S/C5H5N3O3/c6-3(9)2-1-7-5(11)8-4(2)10/h1H,(H2,6,9)(H2,7,8,10,11)
- InChI Key： JZMIWYJRKUBQCS-UHFFFAOYSA-N
- SMILES： O=C1C(C(N)=O)=CNC(N1)=O

Computed Properties

Exact Mass: 155.03309103g/mol
Monoisotopic Mass: 155.03309103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 21
XLogP3: -1.3
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 109.33000
LogP: -0.31300

2,4-dioxo-1h-pyrimidine-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0976860-5g	2,4-dihydroxypyrimidine-5-carboxamide	1074-97-1	95%	5g	$1600	2024-08-03
eNovation Chemicals LLC	Y0976860-5g	2,4-dihydroxypyrimidine-5-carboxamide	1074-97-1	95%	5g	$1600	2025-02-27
eNovation Chemicals LLC	Y0976860-5g	2,4-dihydroxypyrimidine-5-carboxamide	1074-97-1	95%	5g	$1600	2025-02-25

2,4-dioxo-1h-pyrimidine-5-carboxamide Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-dioxo-1h-pyrimidine-5-carboxamide

2,4-Dioxo-1H-Pyrimidine-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1074-97-1, commonly referred to as 2,4-dioxo-1H-pyrimidine-5-carboxamide, is a fascinating molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of heterocyclic compounds, specifically pyrimidines, which are well-known for their structural versatility and functional diversity. The pyrimidine ring serves as a foundational structure for numerous bioactive molecules, including nucleotides and various pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,4-dioxo-1H-pyrimidine-5-carboxamide through innovative methodologies. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency and scalability of its production. These techniques not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural features of 2,4-dioxo-1H-pyrimidine-5-carboxamide make it an attractive candidate for drug discovery programs. The presence of the carboxamide group introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems. This property has been leveraged in designing inhibitors for various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

In the field of materials science, 2,4-dioxo-1H-pyrimidine-5-carboxamide has shown promise as a building block for advanced materials. Its ability to form supramolecular assemblies through non-covalent interactions has been exploited in the development of stimuli-responsive materials and self-healing polymers. Recent studies have demonstrated its potential in creating nanoscale architectures with applications in sensing and catalysis.

Moreover, the compound's photophysical properties have garnered attention in optoelectronic applications. The conjugated system within the pyrimidine ring facilitates efficient charge transport, making it a viable candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced device performance by incorporating 2,4-dioxo-1H-pyrimidine-5-carboxamide into hybrid materials.

The biological evaluation of 2,4-dioxo-1H-pyrimidine-5-carboxamide has revealed its potential as an antimicrobial agent. Studies conducted in collaboration with leading pharmaceutical companies have identified its efficacy against multidrug-resistant bacterial strains. This discovery underscores its role in addressing the global challenge of antibiotic resistance.

In conclusion, 2,4-dioxo-1H-pyrimidine-5-carboxamide (CAS No. 1074-97-1) stands as a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structural attributes and functional groups continue to inspire innovative research directions. As scientific advancements unfold, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic solutions.